DMT-dG(ib) Phosphoramidite

• IUPAC Name: N-[9-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]-6-oxo-1H-purin-2-yl]-2-methylpropanamide
• InChI: InChI=1S/C44H54N7O8P/c1-28(2)41(52)48-43-47-40-39(42(53)49-43)46-27-50(40)38-25-36(59-60(57-24-12-23-45)51(29(3)4)30(5)6)37(58-38)26-56-44(31-13-10-9-11-14-31,32-15-19-34(54-7)20-16-32)33-17-21-35(55-8)22-18-33/h9-11,13-22,27-30,36-38H,12,24-26H2,1-8H3,(H2,47,48,49,52,53)/t36-,37+,38+,60?/m0/s1
• InChI Key: FDRMKYVTIFSDPR-MMROLVBFSA-N
• Canonical SMILES: CC(C)C(=O)NC1=NC2=C(C(=O)N1)N=CN2C3CC(C(O3)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC)OP(N(C(C)C)C(C)C)OCCC#N
• Isomeric SMILES: CC(C)C(=O)NC1=NC2=C(C(=O)N1)N=CN2[C@H]3C[C@@H]([C@H](O3)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC)OP(N(C(C)C)C(C)C)OCCC#N
• Molecular Formula: C44H54N7O8P
• DSSTOX Substance ID: DTXSID701100888
• Molecular Weight: 839.9 g/mol
• CAS RN: 93183-15-4

Description

DMT-dG(ib) Phosphoramidite is a type of nucleoside analog used in the synthesis of DNA and RNA molecules. It is a modified nucleoside that consists of a deoxyribose sugar, a nitrogenous base (guanine) and a phosphoramidite linker group. The phosphoramidite linker group gives this compound its unique properties, allowing it to be used in a variety of applications. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

• In situ Preparation of Deoxyribonucleoside Phosphoramidites and Synthesis of Oligodeoxyribonucleotides : DMT-dG(ib) phosphoramidite is used for the in situ preparation of deoxyribonucleoside phosphoramidites and their use in polymer-supported synthesis of oligodeoxyribonucleotides with a high DMT-efficiency per cycle of 98.0% (Nielsen et al., 1986).

• Preparation of Triple Helix Forming Oligodeoxyribonucleotides : It is useful in preparing triple helix forming oligodeoxyribonucleotides with a stretched phosphodiester backbone (Sudhakar Rao, Jayaraman, & Revankar, 1993).

• Incorporating Primary Aliphatic Amines into Synthetic Oligonucleotides : The chemical can be used to incorporate primary aliphatic amines into synthetic oligonucleotides, making it useful for constructing probes complementary to specific DNA molecules (Nelson, Sherman-Gold, & Leon, 1989).

• Study of RNA Structure and RNA-editing Adenosine Deaminases : It is useful in studying RNA structure and the binding of RNA-modifying enzymes, particularly RNA-editing adenosine deaminases (Véliz, Stephens, & Beal, 2001).

• Preparation of Combinatorial Libraries : DMT-dG(ib) phosphoramidites can be used for the preparation of combinatorial libraries, allowing a wide range of functionalities to be introduced into phosphodiester oligomers (Hébert, Davis, DeBaets, & Acevedo, 1994).

• Synthesis of Vinylphosphonate-linked Oligonucleic Acids : They are used as reagents for the synthesis of vinylphosphonate-linked oligonucleic acids (Abbas, Bertram, & Hayes, 2001).

• Synthesis of Oligonucleotides without Ammonia : Allows for the preparation of short oligonucleotides containing 0-4-alkyl thymidines without using ammonia (Eritja, Robles, Aviñó, Alberico, & Pedroso, 1992).

• Automated DNA Synthesis of Cholesteryl Modified Triple-Helix Forming Oligonucleotides : Used in automated DNA synthesis of cholesteryl modified triple-helix forming oligonucleotides, improving uptake properties (Vu, Singh, Lewis, Zendegui, & Jayaraman, 1993).

Mechanism of Action

Target of Action

DMT-dG(ib) Phosphoramidite is a chemical compound that belongs to the group of DNA Phosphoramidites . Its primary target is DNA, where it is used in the synthesis of oligonucleotides .

Mode of Action

This compound interacts with its target, DNA, through a process known as oligonucleotide synthesis . This process involves the formation of phosphodiester bonds that link the nucleotides together to form a DNA molecule. The compound’s exocyclic amine functions are protected by an isobutyryl group , which plays a crucial role in the synthesis process.

Biochemical Pathways

The biochemical pathway primarily affected by this compound is the synthesis of DNA oligonucleotides . The compound contributes to the formation of phosphodiester bonds, which are essential for linking nucleotides together in the DNA strand. The resulting DNA oligonucleotides can then participate in various biological processes, including gene expression and regulation.

Result of Action

The result of this compound’s action is the successful synthesis of DNA oligonucleotides . These oligonucleotides can then be used in various downstream applications, such as in the study of gene function, the development of gene therapies, and other areas of genetic research.

Action Environment

The action of this compound is influenced by various environmental factors. For instance, the compound’s deprotection step, which is integral to the synthesis process, is recommended to be carried out at 55°C for 8 hours or at room temperature for 24 hours using a concentrated ammonia solution . Additionally, the compound should be stored at a temperature of 2-8°C to maintain its stability and efficacy.

Safety and Hazards

Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak.

Future Directions

Nucleic acid therapeutics continue to garner interest across a global landscape as an increasing number of products have received approval in US and EU markets. The chemical synthesis of oligonucleotides has evolved to become fairly routine and can be carried out quickly and efficiently using automated synthesizers. Quality control of these materials is of critical importance.

Biochemical Analysis

Biochemical Properties

DMT-dG(ib) Phosphoramidite plays a crucial role in biochemical reactions, particularly in the synthesis of DNA . It interacts with various enzymes, proteins, and other biomolecules during the DNA synthesis process . The nature of these interactions is complex and involves a series of biochemical reactions that facilitate the formation of DNA sequences.

Cellular Effects

The effects of this compound on cells are primarily related to its role in DNA synthesis . By contributing to the formation of DNA, it influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

This compound exerts its effects at the molecular level through its involvement in the synthesis of DNA . It participates in binding interactions with biomolecules, contributes to enzyme activation during DNA synthesis, and influences changes in gene expression .

Temporal Effects in Laboratory Settings

Over time in laboratory settings, the effects of this compound may change due to factors such as the compound’s stability and degradation . Long-term effects on cellular function observed in in vitro or in vivo studies would be dependent on the specific experimental conditions and the nature of the DNA sequences being synthesized .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models . Threshold effects, as well as any toxic or adverse effects at high doses, would be dependent on the specific animal model and experimental conditions .

Metabolic Pathways

This compound is involved in the metabolic pathway of DNA synthesis . It interacts with enzymes and cofactors during this process, and can influence metabolic flux or metabolite levels .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed as part of the DNA synthesis process . It may interact with transporters or binding proteins, and these interactions can influence its localization or accumulation .

Subcellular Localization

The subcellular localization of this compound is associated with the sites of DNA synthesis within the cell . Any effects on its activity or function, including any targeting signals or post-translational modifications, would be related to its role in the synthesis of DNA .